Cas no 541545-68-0 (UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL-)

• Product Name: UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL-
• CAS No: 541545-68-0
• MF: C₁₄H₁₃FN₂O
• MW: 244.264226675034
• CID: 3545077
• PubChem ID: 896691
• Update Time: 2025-08-02

UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL- Chemical and Physical Properties

Names and Identifiers

• UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL-
• MLS001224585
• SR-01000255470-1
• 1-[(4-fluorophenyl)methyl]-3-phenylurea
• SCHEMBL7420189
• SMR000678064
• N-(4-Fluorobenzyl)-N'-phenylurea
• 541545-68-0
• HMS2974H12
• 1-(4-fluorobenzyl)-3-phenylurea
• STK432842
• SR-01000255470
• 3-[(4-fluorophenyl)methyl]-1-phenylurea
• EN300-6721400
• Cambridge id 7236286
• AKOS003277757
• CS-0257407
• CHEMBL1309110

• Inchi： 1S/C14H13FN2O/c15-12-8-6-11(7-9-12)10-16-14(18)17-13-4-2-1-3-5-13/h1-9H,10H2,(H2,16,17,18)
• InChI Key： ZDWVEMVCZLWPFQ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(F)C=C1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 244.10119120Da
• Monoisotopic Mass: 244.10119120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL-

Recent Advances in the Study of UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL- (CAS: 541545-68-0)

The compound UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL- (CAS: 541545-68-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea derivative structure with a fluorophenyl and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic pathways for 541545-68-0. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers highlighted the importance of the fluorophenyl group in enhancing the compound's bioavailability and metabolic stability, which are critical factors for its potential use as a drug candidate.

Pharmacological investigations have revealed that UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL- exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound significantly reduces the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent preclinical trial, where the compound demonstrated efficacy in reducing inflammation in animal models of rheumatoid arthritis.

Further research has explored the compound's potential in oncology. A 2024 study published in Cancer Research identified 541545-68-0 as a selective inhibitor of a kinase involved in tumor proliferation. The study reported that the compound induced apoptosis in cancer cell lines while showing minimal toxicity to normal cells, highlighting its potential as a targeted therapy. These results have spurred interest in further clinical evaluations.

Despite these promising findings, challenges remain in the development of UREA, N-[(4-FLUOROPHENYL)METHYL]-N'-PHENYL- as a therapeutic agent. Issues such as solubility, formulation stability, and long-term safety profiles need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued research.

In conclusion, recent advancements in the study of 541545-68-0 underscore its potential in both inflammatory and oncological applications. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for potential clinical translation. The compound represents a promising avenue for the development of novel therapeutics in the chemical biology and pharmaceutical fields.